![molecular formula C22H16F4N2O3 B284233 4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide](/img/structure/B284233.png)
4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide
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Overview
Description
4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide, also known as TF-FAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.
Mechanism of Action
The mechanism of action of 4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide involves the inhibition of the proteasome activity, which leads to the accumulation of misfolded or damaged proteins in the cells, ultimately resulting in apoptosis. This compound binds to the active site of the proteasome, preventing the proper function of the complex and leading to the accumulation of proteasome substrates.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects in various cell types. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the growth of tumor cells, and reduce the proliferation of cancer cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the activity of the proteasome, which plays a crucial role in the regulation of the immune system.
Advantages and Limitations for Lab Experiments
4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide has several advantages and limitations for lab experiments. One of the main advantages of this compound is its potent proteasome inhibitory activity, which makes it a promising candidate for the development of proteasome inhibitors. However, one of the main limitations of this compound is its potential toxicity, which may limit its therapeutic applications.
Future Directions
There are several future directions for the investigation of 4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide. One potential direction is the development of novel proteasome inhibitors based on the structure of this compound. Another direction is the investigation of the potential applications of this compound in other scientific research fields, such as neurodegenerative diseases and infectious diseases. Further studies are needed to fully understand the potential of this compound and its derivatives in various scientific research fields.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. This compound has shown promising results as a potential anticancer agent, and its mechanism of action involves the inhibition of the proteasome activity. This compound has several advantages and limitations for lab experiments, and there are several future directions for its investigation. Further studies are needed to fully understand the potential of this compound and its derivatives in various scientific research fields.
Synthesis Methods
4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide can be synthesized using a multi-step synthetic route that involves the reaction of 4-fluoroaniline with ethyl chloroformate to form 4-fluoroanilino ethyl carbamate, followed by the reaction of the latter with 3-(trifluoromethyl)phenyl isocyanate to form the intermediate product, 4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]carbamate. Finally, the intermediate product is treated with benzoyl chloride to yield this compound.
Scientific Research Applications
4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide has been extensively investigated for its potential applications in various scientific research fields. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of the proteasome, a cellular complex that plays a crucial role in protein degradation and cell cycle regulation. This compound has also been investigated for its potential applications in drug discovery, particularly in the development of proteasome inhibitors.
Properties
Molecular Formula |
C22H16F4N2O3 |
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Molecular Weight |
432.4 g/mol |
IUPAC Name |
4-[2-(4-fluoroanilino)-2-oxoethoxy]-N-[3-(trifluoromethyl)phenyl]benzamide |
InChI |
InChI=1S/C22H16F4N2O3/c23-16-6-8-17(9-7-16)27-20(29)13-31-19-10-4-14(5-11-19)21(30)28-18-3-1-2-15(12-18)22(24,25)26/h1-12H,13H2,(H,27,29)(H,28,30) |
InChI Key |
APRFLCYICONGJR-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)F)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)F)C(F)(F)F |
Origin of Product |
United States |
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